Cas no 62351-52-4 (Benzenemethanol, 2-(methylsulfinyl)-)
62351-52-4 structure
Product Name:Benzenemethanol, 2-(methylsulfinyl)-
CAS No:62351-52-4
MF:C8H10O2S
MW:170.228801250458
CID:448296
PubChem ID:12347340
Update Time:2025-04-19
Benzenemethanol, 2-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2-(methylsulfinyl)-
- (2-methylsulfinylphenyl)methanol
- 62351-52-4
- SCHEMBL2722054
- DTXSID90492899
- [2-(Methanesulfinyl)phenyl]methanol
-
- Inchi: 1S/C8H10O2S/c1-11(10)8-5-3-2-4-7(8)6-9/h2-5,9H,6H2,1H3
- InChI Key: LINXCCPOCJCFJQ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=CC=1CO)=O
Computed Properties
- Exact Mass: 170.0402
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 37.3
Benzenemethanol, 2-(methylsulfinyl)- Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
62351-52-4 (Benzenemethanol, 2-(methylsulfinyl)-) Related Products
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